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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-2'-fluoroacetophenone is a halogenated aromatic ketone with significant
applications as a building block in organic synthesis.[1] Its utility in the preparation of more
complex molecules for pharmaceuticals and material science necessitates a thorough
understanding of its physicochemical properties, particularly its solubility. This technical guide
provides a summary of the available solubility information for 2-Bromo-2'-
fluoroacetophenone, a detailed experimental protocol for its synthesis, and a general
methodology for determining its solubility in organic solvents.

Core Data: Physical and Chemical Properties

A foundational understanding of 2-Bromo-2'-fluoroacetophenone begins with its key physical
and chemical properties, which are summarized in the table below. This data is essential for its
handling, storage, and application in experimental settings.
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Property Value Reference
CAS Number 655-15-2 [1]
Molecular Formula CsHeBIrFO [1]
Molecular Weight 217.04 g/mol [2]
Appearance Wh.ite to Off-White Low-Melting 3]
Solid
Melting Point 25-27 °C [4]
Boiling Point 83-85 °C [3]
Density 1.574 g/mL at 25 °C [3]
Solubility Profile

Currently, there is a lack of specific quantitative solubility data for 2-Bromo-2'-

fluoroacetophenone in the public domain. However, qualitative assessments indicate its

solubility in select organic solvents.

Solvent Solubility Reference
Chloroform Slightly Soluble [3]
Methanol Slightly Soluble [3]

Dimethyl Sulfoxide (DMSO)

Unstable

[3]

Experimental Protocols
Synthesis of 2-Bromo-2'-fluoroacetophenone

A common and effective method for the synthesis of 2-Bromo-2'-fluoroacetophenone is

through the direct bromination of 2'-fluoroacetophenone.[5]

Materials:

o 2'-fluoroacetophenone (15.1 g)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.smolecule.com/products/s672233
https://www.smolecule.com/products/s672233
https://www.sigmaaldrich.com/SG/en/product/aldrich/759384
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182528.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-synthesis-2-bromo-2-fluoroacetophenone-guide-ningbo-inno-pharmchem-co-ltd-ud
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Acetic acid (150 mL)

e Bromine (5.8 mL)

e Saturated aqueous sodium bicarbonate solution

o Ethyl acetate

o Water

e Saturated brine

e Anhydrous magnesium sulfate

Procedure:

Dissolve 1-(2-fluorophenyl)ethanone (15.1 g) in acetic acid (150 mL).

o Slowly add bromine (5.8 mL) dropwise to the solution.

e Stir the reaction mixture at room temperature for 2 hours.[4]

 After the reaction is complete, remove the solvent by distillation under reduced pressure.[4]

e Dissolve the residue in a saturated aqueous sodium bicarbonate solution and extract with
ethyl acetate.[4]

» Wash the organic phase sequentially with saturated aqueous sodium bicarbonate, water, and
saturated brine.[4]

e Dry the organic phase over anhydrous magnesium sulfate.[4]

 Filter the solution and concentrate the organic phase under reduced pressure to yield 2-
bromo-2'-fluoroacetophenone as a light yellow oil (Expected yield: 22.91 g, 97%).[4]

General Protocol for Solubility Determination

While a specific protocol for this compound is unavailable, the following is a general method for
determining the solubility of a solid organic compound in an organic solvent.[6][7]
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Materials:

2-Bromo-2'-fluoroacetophenone

Selected organic solvent (e.g., chloroform, methanol)
Small test tubes or vials

Shaker or vortex mixer

Analytical balance

Procedure:

Place a pre-weighed amount of the organic solvent (e.g., 3 mL) into a small test tube.[6]

Add a small, pre-weighed amount of 2-Bromo-2'-fluoroacetophenone (e.g., 0.1 g) to the
solvent.[6]

Vigorously shake the mixture for a set period (e.g., 1-2 minutes).[7]
Observe if the solid has completely dissolved.

If the solid dissolves, continue to add pre-weighed increments of the compound until
saturation is reached (i.e., a small amount of solid remains undissolved after thorough
mixing).

If the initial amount does not dissolve, the compound is considered poorly soluble or
insoluble at that concentration.

The solubility can then be calculated based on the mass of the compound that dissolved in
the known volume of the solvent.

Visualized Workflows

The following diagrams illustrate the synthesis and a general solubility determination workflow.
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Caption: Synthesis workflow for 2-Bromo-2'-fluoroacetophenone.
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Caption: Generalized workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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